Cas no 509-15-9 (Gelsemine)

Gelsemine is an alkaloid found in the heartbreak herb. According to records, after eating, the intestines will become black and adhesive, and people will die from abdominal pain. The general detoxification method is to wash the stomach, take carbon ash, then use alkaline water and emetic, after washing the stomach, use mung beans \ honeysuckle and licorice to decoct and take it to detoxify< Br>

Gelsemine structure

Product Name:Gelsemine

CAS No:509-15-9

Molecular Formula:C₂₀H₂₂N₂O₂

Molecular Weight:322.4009

MDL:MFCD00082347

CID:37897

PubChem ID:5390854

Gelsemine Properties

Names and Identifiers

- Gelsemine
- Gelsemine free base
- GELSEMINE(RG)
- GELSAMINE
- Gelsemin
- GESEMINE
- [ "" ]
- NFYYATWFXNPTRM-UHFFFAOYSA-N
- 3-ethenyl-1-methyl-2,3,3a,7,8,8a-hexahydro-1h,5h-spiro[3,8,5-(ethane[1,1,2]triyl)oxepino[4,5-b]pyrrole-4,3'-indol]-2'(1'h)-one
- BRN 5406576
- CHEMBL521561
- 4-27-00-07526 (Beilstein Handbook Reference)
- NSC-21729
- s9294
- 509-15-9
- (3R-(3alpha,4abeta,5alpha,8alpha,8abeta,9S*,10S*))-5-ethenyl-3,4,4a,5,6,7,8,8a-octahydro-7-methylspiro(3,5,8-ethanylylidene-1H-pyrano(3,4-c)pyridine-10,3'-(3H)indol)-2'(1',H)-one
- UNII-5Y13A78Z72
- GELSEMIN [HSDB]
- Spiro(3,5,8-ethanylylidene-1H-pyrano(3,4-c)pyridine-10,3'-(3H)indol)-2'(1'H)-one, 5-ethenyl-3,4,4a,5,6,7,8,8a-octahydro-7-methyl-, (3R,3'S,4aR,5S,8S,8aS,9S)-
- GELSEMINE [MI]
- (+)-Gelsemine
- 5Y13A78Z72
- AC-34231
- CCG-267730
- GELSEMINE [WHO-DD]
- BDBM50459893
- (3R-(3.ALPHA.,4A.BETA.,5.ALPHA.,8.ALPHA.,8A.BETA.,9S*,10S*))-5-ETHENYL-3,4,4A,5,6,7,8,8A-OCTAHYDRO-7-METHYLSPIRO(3,5,8-ETHANYLYLIDENE-1H-PYRANO(3,4-C)PYRIDINE-10,3'-(3H)INDOL)-2'(1'H)-ONE
- NSC 21729
- HSDB 3488
- MFCD00082347
- 1ST40269
- SPIRO(3,5,8-ETHANYLYLIDENE-1H-PYRANO(3,4-C)PYRIDINE-10,3'-(3H)INDOL)-2'(1'H)-ONE, 5-ETHENYL-3,4,4A,5,6,7,8,8A-OCTAHYDRO-7-METHYL-, (3R-(3.ALPHA.,4A.BETA.,5.ALPHA.,8.ALPHA.,8.ABETA.,9S*,10S*))-
- GELSEMINE, (+)-
- (3S,3aS,3'S,5R,8aS,9R)-1-Methyl-3-vinyl-1,2,3,3a,5,7,8,8a-octahydrospiro[3,8,5-(epiethane[1,1,2]triyl)oxepino[4,5-b]pyrrole-4,3'-indolin]-2'-one
- EINECS 208-095-2
- Spiro(3,5,8-ethanylylidene-1H-pyrano(3,4-c)pyridine-10,3'-(3H)indol)-2'(1'H)-one, 5-ethenyl-3,4,4a,5,6,7,8,8a-octahydro-7-methyl-, (3R-(3alpha,4abeta,5alpha,8alpha,8abeta,9S*,10S*))-
- Prestwick2_000662
- C09207
- NS00006472
- Prestwick1_000662
- AKOS015897143
- HMS1570E05
- SPBio_002644
- Prestwick_1052
- Prestwick0_000662
- CHEBI:5294
- (1'R,2'S,3S,5'S,6'S,8'R,11'S)-2'-ethenyl-4'-methylspiro[1H-indole-3,7'-9-oxa-4-azatetracyclo[6.3.1.0^{2,6.0^{5,11]dodecane]-2-one
- DTXSID40871716
- Q5530505
- Spiro[3,8-ethanylylidene-1H-pyrano[3,4-c]pyridine-10,3'-[3H]indol]-2'(1'H)-one, 5-ethenyl-3,4,4a,5,6,7,8,8a-octahydro-7-methyl-
- CHEMBL1979576
- CHEBI:181110
- Spiro[3,5,8-ethanylylidene-1H-pyrano[3,4-c]pyridine-10,3'-[3H]indol]-2'(1'H)-one, 5-ethenyl-3,4,4a,5,6,7,8,8a-octahydro-7-methyl-, [3R-(3.alpha.,4a.beta.,5.alpha.,8.alpha.,8a.beta.,9S*,10S*)]-
- FT-0698496
- [3R-(3.alpha.,4a.beta.,5.alpha.,8.alpha.,8a.beta.,9S*,10S*)]-5-Etheny l-3,4,4a,5,6,7,8,8a-octahydro-7-methylspiro[3,5,8-ethanylylidene-1H-p yrano[3,4-c]pyridine-10,3'-[3H]indol]-2'(1'H)-one
- Spiro[3,5,8-ethanylylidene-1H-pyrano[3,4-c]pyridine-10,3'-[3H]indol]-2'(1'H)-one, 5-ethenyl-3,4,4a,5,6,7,8,8a-octahydro-7-methyl-, [3R-(3.alpha.,4a.beta.,5.alpha.,8.alpha.,8a.beta.,9S,10S)]-
- 2'-ethenyl-4'-methylspiro[1H-indole-3,7'-9-oxa-4-azatetracyclo[6.3.1.02,6.05,11]dodecane]-2-one
- Spiro[3,5,8-ethanylylidene-1H-pyrano[3,4-c]pyridine-10,3'-[3H]indol]-2'(1'H)-one, 5-ethenyl-3,4,4a,5,6,7,8,8a-octahydro-7-methyl-
- Spiro[3,8-ethanylylidene-1H-pyrano[3,4-c]pyridine-10,3'-[3H]indol]-2'(1'H)-one, 5-ethenyl-3,4,4a,5,6,7,8,8a-octahydro-7-methyl-, [3R-(3.alpha.,4a.beta.,5.alpha.,8.alpha.,8a.beta.,9S*,10S*)]-
- SCHEMBL4279911
- MLS002707369
- MLSMR
- MLS000728649
- SMR001574761
- SMR000470824
- DTXSID40878487
- NFYYATWFXNPTRM-QJICHLCESA-N
- (1'R,2'S,3S,5'S,6'S,8'R,11'S)-2'-ethenyl-4'-methylspiro[1H-indole-3,7'-9-oxa-4-azatetracyclo[6.3.1.02,6.05,11]dodecane]-2-one
- DA-53535
- +Expand
- MDL： MFCD00082347
- InChIKey： NFYYATWFXNPTRM-UHFFFAOYSA-N
- Inchi： 1S/C20H22N2O2/c1-3-19-10-22(2)16-11-9-24-15(8-13(11)19)20(17(16)19)12-6-4-5-7-14(12)21-18(20)23/h3-7,11,13,15-17H,1,8-10H2,2H3,(H,21,23)
- SMILES： O1C([H])([H])C2([H])C3([H])C4([H])C5(C(N([H])C6=C([H])C([H])=C([H])C([H])=C56)=O)C1([H])C([H])([H])C2([H])C4(C([H])=C([H])[H])C([H])([H])N3C([H])([H])[H]

Computed Properties

Exact Mass: 322.168128g/mol
Surface Charge: 0
XLogP3: 1.8
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 322.168128g/mol
Monoisotopic Mass: 322.168128g/mol
Topological Polar Surface Area: 41.6Å²
Heavy Atom Count: 24
Complexity: 635
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 322.4

Experimental Properties

LogP: 2.10350
PSA: 41.57000
Refractive Index: 1.5700 (estimate)
Boiling Point: 493.4°C at 760 mmHg
Melting Point: 181-183°C
Flash Point: 252.2±28.7 °C
Solubility: SLIGHTLY SOL IN WATER; SOL IN ALCOHOL, BENZENE, CHLOROFORM, ETHER, ACETONE, DILUTE ACIDS
Color/Form: Powder
pka: 7.75 in 80% methylcellosolve
Specific Rotation: D20 +13° (c = 1.2 in chloroform)
Density: 1.1478 (rough estimate)

Gelsemine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DALR-5mg	GELSEMINE	509-15-9	99%	5mg	$213.00	2024-05-01
A2B Chem LLC	AG19471-5mg	Gelsemine	509-15-9	98% by HPLC	5mg	$145.00	2024-04-19
Aaron	AR00DAU3-10mg	GELSEMINE	509-15-9		10mg	$628.00
abcr	AB166215-10 mg	Gelsemine; .	509-15-9		10 mg	€248.00	2023-07-20
ChemScence	CS-0008927-5mg	Gelsemine	509-15-9	99.50%	5mg	$160.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0629-100mg	Gelsemine	509-15-9	98%	100mg	$380	2023-09-20
ChromaDex Standards	ASB-00007065-010-10mg	GELSEMINE	509-15-9	%	10mg	$349.00
DC Chemicals	DCG-011-20 mg	Gelsemine	509-15-9	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	Y1055443-5mg	GELSEMINE	509-15-9	95+%	5mg	$200	2022-10-16
MedChemExpress	HY-N0388-10mM*1mLinDMSO	Gelsemine	509-15-9	≥99.0%	10mM*1mLinDMSO	￥1760	2023-07-26

Gelsemine Suppliers

Chengdu Biopurify Phytochemicals Ltd.

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Gelsemine Related Literature

1. Front cover

Dalton Trans., 2008, 1-2
2. Anode potential controlled mechanism of oxidation of 9,10-dimethylanthracene

J. Chem. Soc. D, 1969, 848-849
3. Preparations of self-supporting nanofilms of metal oxides by casting processes†

Mineo Hashizume,Toyoki Kunitake Soft Matter, 2006,2, 135-140
4. Paper-based platforms with coulometric readout for ascorbic acid determination in fruit juices†

Estefanía Nunez-Bajo,M. Teresa Fernández-Abedul Analyst, 2020,145, 3431-3439
5. Synergistic effect of graphene as a co-catalyst for enhanced daylight-induced photocatalytic activity of Zn0.5Cd0.5S synthesized via an improved one-pot co-precipitation-hydrothermal strategy†

Wee-Jun Ong,Jia-Jun Yeong,Lling-Lling Tan,Boon Tong Goh,Siek-Ting Yong,Siang-Piao Chai RSC Adv., 2014,4, 59676-59685
6. Novel α-functionally substituted amino acids: diphenylphosphinoglycines†‡

Joachim Heinicke,Normen Peulecke,Peter G. Jones Chem. Commun., 2005, 262-264
7. A chemosensor for micro- to nano-molar detection of Ag+ and Hg2+ ions in pure aqueous media and its applications in cell imaging†

Jitendra P. Nandre,Samadhan R. Patil,Suban K. Sahoo,Chullikkattil P. Pradeep,Andrei Churakov,Fabiao Yu,Lingxin Chen,Carl Redshaw,Ashok A. Patil,Umesh D. Patil Dalton Trans., 2017,46, 14201-14209
8. Effect of high pressure on relaxation dynamics and crystallization kinetics of chiral liquid crystal in its smectic phase†

Anna Drzewicz,Małgorzata Jasiurkowska-Delaporte,Ewa Juszyńska-Gałązka,Mirosław Gałązka,Wojciech Zając,Przemysław Kula Phys. Chem. Chem. Phys., 2021,23, 17466-17478
9. Contents

Chem. Commun., 2010,46, 5179-5196
10. An α-MnO2 nanotube used as a novel catalyst in ozonation: performance and the mechanism

Hui Zhao,Yuming Dong,Pingping Jiang,Guangli Wang,Jingjing Zhang,Kun Li,Cuiyun Feng New J. Chem., 2014,38, 1743-1750

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